Cas no 81276-03-1 (14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic Acid)

• Product name: 14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic Acid
• CAS No: 81276-03-1
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 826822
• PubChem ID: 1431

14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic Acid Chemical and Physical Properties

Names and Identifiers

• ( /-)14,15-EPOXYEICOSA-5Z,8Z,11Z-TRIENOIC ACID
• 14,15-EET
• 14,15-epoxy-5,8,11-eicosatrienoicacid
• 14,15-Epoxyeicosatrienoic acid
• KBio3_000109
• PD195527
• Bio2_000055
• 14(R),15(S)-Epoxy-(5Z,8Z,11Z)-eicosatrienoic acid
• Bio2_000535
• 197508-62-6
• KBio2_005191
• KBioGR_000055
• Bio1_000147
• Bio1_000636
• KBio2_000055
• KBioSS_000055
• KBio2_002623
• CHEBI:171866
• 105304-92-5
• 13-(3-pentyloxiran-2-yl)trideca-5,8,11-trienoic acid
• 98103-48-1
• 81276-03-1
• Bio1_001125
• KBio3_000110
• 14,15-Epoxy-5,8,11-eicosatrienoic acid
• DTXSID60868608
• CBiol_001861
• JBSCUHKPLGKXKH-UHFFFAOYSA-N
• 14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic acid
• 13-(3-Pentyl-2-oxiranyl)-5,8,11-tridecatrienoic acid; 14,15-EET; 14,15-Epoxyeicosatrienoic acid;
• G91547
• 14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic Acid

• Inchi： InChI=1S/C20H32O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h4,6-7,9-10,13,18-19H,2-3,5,8,11-12,14-17H2,1H3,(H,21,22)
• InChI Key： JBSCUHKPLGKXKH-UHFFFAOYSA-N
• SMILES： CCCCCC1C(O1)CC=CCC=CCC=CCCCC(=O)O

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 5.3

Experimental Properties

• Density: 0.983
• Boiling Point: 464.5°C at 760 mmHg
• Flash Point: 14 °C
• Refractive Index: 1.501
• PSA: 49.83000
• LogP: 5.42790

14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic Acid Security Information

• Hazardous Material transportation number：UN 1170 3/PG 2
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R11; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic Acid

14,15-EPOXYEICOSA-5Z,8Z,11Z-TRIENOIC ACID: A Comprehensive Overview

The compound with CAS No. 81276-03-1, commonly referred to as 14,15-EPOXYEICOSA-5Z,8Z,11Z-TRIENOIC ACID, is a highly specialized fatty acid derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, which includes a triene system and an epoxide group at the 14,15 positions. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 14,15-EPOXYEICOSA-5Z,8Z,11Z-TRIENOIC ACID in modulating cellular signaling pathways. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative effects in vitro. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases and certain types of cancers.

The synthesis of 14,15-EPOXYEICOSA-5Z,8Z,11Z-TRIENOIC ACID involves a multi-step process that includes the epoxidation of a precursor fatty acid. This process is highly controlled to ensure the formation of the desired stereochemistry at the 5Z, 8Z, and 11Z positions. The stereochemical integrity of these double bonds is crucial for maintaining the biological activity of the compound.

One of the most intriguing aspects of EPOXYEICOSA-TRIENOIC ACID is its ability to interact with lipid rafts in cellular membranes. These interactions have been shown to influence membrane fluidity and protein trafficking. Such properties make this compound a valuable tool for studying membrane dynamics and signal transduction processes.

In terms of applications, EPOXYEICOSA-TRIENOIC ACID has been explored as a potential ingredient in functional foods and nutraceuticals. Its bioavailability and metabolic stability are currently under investigation to assess its suitability for oral administration.

Recent advancements in analytical techniques have enabled researchers to perform detailed structural elucidation of EPOXYEICOSA-TRIENOIC ACID using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have confirmed the stereochemical configuration of the molecule and provided insights into its conformational flexibility.

The discovery of novel derivatives of EPOXYEICOSA-TRIENOIC ACID has further expanded its potential applications. For instance, certain analogs have shown enhanced bioactivity in preclinical models of neurodegenerative diseases. These findings underscore the importance of continuing research into this class of compounds.

In conclusion, CAS No. 81276-03-1, or EPOXYEICOSA-TRIENOIC ACID, represents a promising avenue for both basic research and applied sciences. Its unique chemical properties and biological activities make it a subject of interest for researchers across various disciplines.